1-(3-oxo-3-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[3-oxo-3-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]propyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H21N5O4S/c25-15-3-7-23(19(27)20-15)8-4-17(26)24-6-1-2-13(11-24)10-16-21-18(22-28-16)14-5-9-29-12-14/h3,5,7,9,12-13H,1-2,4,6,8,10-11H2,(H,20,25,27)
• InChI Key: QECAYVGVZTYINC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCN2C=CC(=O)NC2=O)CC3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C19H21N5O4S
• Molecular Weight: 415.5 g/mol

Description

1-(3-oxo-3-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H21N5O4S and its molecular weight is 415.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Mechanistic Investigations

The synthesis of complex heterocyclic compounds often involves innovative approaches to introduce functionality and diversity into pharmaceutical candidates. A related study involves the synthesis of [1-(15)N]-labeled 4,6-dimethyl-4H-[1,2,5]oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxide, prepared through a sequence of nitration and intramolecular oxidative cyclization, providing a useful tool for mechanistic investigations (Sako et al., 2000). This process highlights the potential methodologies that could be applied to synthesize compounds like 1-(3-oxo-3-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione, emphasizing the importance of innovative synthetic routes in medicinal chemistry research.

Potential Biological Activities and Applications

In the realm of medicinal chemistry, the structural motifs found in the compound of interest are often explored for their biological activities. For instance, derivatives of pyrimidine, such as those synthesized in the explored compound, are frequently evaluated for antimicrobial and anti-inflammatory properties. One study synthesized coumarin pyrazole pyrimidine derivatives and evaluated their antibacterial and antifungal activities, finding moderate to good activity against several microorganisms (Vijaya Laxmi et al., 2012). Such findings suggest that compounds containing pyrimidine and oxadiazole moieties, similar to the chemical of interest, could potentially exhibit significant biological activities, warranting further investigation.